Cas no 2138522-01-5 (4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: 4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 2138522-01-5
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6233020
• PubChem ID: 165494223
• Update Time: 2025-10-25

4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• EN300-1167880
• 2138522-01-5

• Inchi： 1S/C12H17N3O4S/c1-12(2)8-14(7-11(12)13)20(18,19)10-5-3-9(4-6-10)15(16)17/h3-6,11H,7-8,13H2,1-2H3
• InChI Key： NDVUNINHLDXRCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(C(C)(C)C1)N)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Additional information on 4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine

Comprehensive Overview of 4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138522-01-5)

The compound 4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138522-01-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrrolidine core, a 4-nitrobenzenesulfonyl moiety, and a tertiary amine. This combination of features makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential as a building block for drug discovery and catalysis, aligning with trends in green chemistry and sustainable synthesis.

In recent years, the demand for nitroaromatic derivatives like 4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine has grown due to their versatility in medicinal chemistry. The 4-nitrobenzenesulfonyl group, in particular, is known for its electron-withdrawing properties, which can influence reactivity in cross-coupling reactions—a hot topic in organic synthesis. This compound’s pyrrolidine scaffold is also noteworthy, as it appears in many bioactive molecules, prompting questions like "How can pyrrolidine derivatives improve drug bioavailability?"—a frequent query in pharmaceutical forums.

From a synthetic perspective, CAS No. 2138522-01-5 offers opportunities for selective functionalization. Its tertiary amine and sulfonamide groups allow for modifications that align with click chemistry principles, a trending area in bioconjugation. Laboratories focused on high-throughput screening often seek such compounds to expand their libraries, addressing the industry’s push for diverse chemical space exploration. Additionally, its stability under various conditions makes it a candidate for advanced material design, including polymeric coatings and nanostructured systems.

Environmental and regulatory considerations are also critical when discussing 4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine. While not classified as hazardous, its nitro group necessitates careful handling to avoid unintended byproducts. This aligns with broader discussions on benign-by-design chemicals, a theme dominating sustainability-focused research. Searches for "safe nitro compound alternatives" or "eco-friendly sulfonamide synthesis" reflect this concern, underscoring the need for balanced innovation.

In summary, 4,4-dimethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138522-01-5) represents a multifaceted compound with applications spanning drug development, catalysis, and material science. Its structural features resonate with current trends in precision synthesis and sustainable chemistry, making it a valuable subject for ongoing research. As interest grows in tailored molecular architectures, this compound is poised to remain relevant in scientific discourse.